Cas no 97945-27-2 (2-(2-phenyl-1H-indol-3-yl)acetaldehyde)

• Product Name: 2-(2-phenyl-1H-indol-3-yl)acetaldehyde
• CAS No: 97945-27-2
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 801463
• PubChem ID: 45789862
• Update Time: 2025-09-26

2-(2-phenyl-1H-indol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-1H-indol-3-yl)acetaldehyde
• (2-Phenyl-1H-indol-3-yl)-acetaldehyde
• 1H-Indole-3-acetaldehyde,2-phenyl-
• 2-(2-phenyl-1H-indol-3-yl)acetaldehyde
• 2-(2-phenyl-1H-indol-3-yl)ethanal
• 2-phenylindole-3-acetaldehyde
• AKOS017344758
• FT-0649532
• AMY14949
• AB28453
• DTXSID70672076
• 2-Phenyl-1H-Indole-3-Acetaldehyde
• A845770
• 97945-27-2
• G69288
• DB-080478

• Inchi： 1S/C16H13NO/c18-11-10-14-13-8-4-5-9-15(13)17-16(14)12-6-2-1-3-7-12/h1-9,11,17H,10H2
• InChI Key： YFPBRFBNKDLVNJ-UHFFFAOYSA-N
• SMILES： O=CCC1C2C=CC=CC=2NC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.10000
• Monoisotopic Mass: 235.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.192
• Boiling Point: 476.8°C at 760 mmHg
• Flash Point: 245.1°C
• Refractive Index: 1.66
• PSA: 32.86000
• LogP: 3.57630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles